Cas no 1795483-46-3 (N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-2-phenoxyacetamide)

• Product Name: N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-2-phenoxyacetamide
• CAS No: 1795483-46-3
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5406102
• Update Time: 2025-05-21

N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-2-phenoxyacetamide
• N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-2-phenoxyacetamide

• Inchi： 1S/C16H19NO4/c1-16(19,10-14-8-5-9-20-14)12-17-15(18)11-21-13-6-3-2-4-7-13/h2-9,19H,10-12H2,1H3,(H,17,18)
• InChI Key： MZPHXWDOMLCPIV-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CC1=CC=CO1)(=O)COC1=CC=CC=C1

Additional information on N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-2-phenoxyacetamide

Professional Introduction of N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-2-phenoxyacetamide (CAS No. 1795483-46-3)

N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-2-phenoxyacetamide, with the CAS registry number 1795483-46-3, is a structurally complex organic compound that has garnered attention in various fields of chemical research. This compound is characterized by its unique combination of functional groups, including a phenoxy group, an acetamide moiety, and a furan-substituted hydroxylpropyl chain. These structural features contribute to its diverse chemical properties and potential applications in areas such as drug discovery, material science, and catalysis.

The molecular structure of N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-2-phenoxyacetamide is notable for its intricate arrangement of atoms. The phenoxy group (a benzene ring attached via an oxygen atom) imparts aromatic stability and potential for hydrogen bonding, while the acetamide group introduces amide functionality, which is known for its ability to form intermolecular interactions. The furan moiety, a five-membered heterocyclic ring containing one oxygen atom, adds electronic versatility and can participate in various chemical reactions. The hydroxylpropyl chain further enhances the compound's solubility and reactivity, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-2-phenoxyacetamide in the field of medicinal chemistry. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The compound's ability to undergo nucleophilic substitution and condensation reactions makes it an ideal candidate for constructing bioisosteric analogs, which are critical in drug design for improving pharmacokinetic profiles.

In terms of synthesis, N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-2-phenoxyacetamide can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. One common method involves the reaction of 2-phenoxyacetyl chloride with the corresponding amine derivative under controlled conditions. The optimization of these reactions has been a focus of recent research, with studies emphasizing the importance of catalyst selection and reaction conditions to achieve high yields and purity.

The application of this compound extends beyond pharmaceuticals. In material science, N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-2-phenoxyacetamide has been investigated as a precursor for polymeric materials with tailored properties. Its ability to form hydrogen bonds and participate in supramolecular interactions makes it a promising candidate for self-healing polymers and stimuli-responsive materials.

From an environmental perspective, researchers have also explored the biodegradability and eco-friendly synthesis pathways for N-{[1795483](https://www.google.com/search?q=1795483)-46} compounds like this one. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during synthesis, have been proposed to enhance the sustainability of this compound's production.

In conclusion, N-{[1795483](https://www.google.com/search?q=1795483)-46} or N-{[N-(hydroxypentanoyl)](https://www.google.com/search?q=N-(hydroxypentanoyl)} derivatives like this one represent a class of compounds with significant potential in multiple scientific domains. Continued research into their synthesis, properties, and applications will undoubtedly unlock new opportunities for innovation across industries.